Cas no 1804407-27-9 (Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate
• CAS No: 1804407-27-9
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945496
• Update Time: 2025-06-12

Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-17-13(16)6-10-4-9(2)12(8-15)11(5-10)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： IYXPPUYXDGOLPW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(C)=CC(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate

Recent Advances in the Application of Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate (CAS: 1804407-27-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate (CAS: 1804407-27-9) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and prodrugs. This compound's unique structural features, including the bromomethyl and cyano functional groups, make it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its potential in targeting specific enzymatic pathways and modulating protein-protein interactions, opening new avenues for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of pyrazole-based derivatives that showed remarkable selectivity against JAK2 kinases, with IC50 values in the low nanomolar range. The bromomethyl group proved particularly valuable for further functionalization through nucleophilic substitution reactions, enabling rapid structure-activity relationship exploration.

In the field of prodrug development, a recent patent application (WO2023057892) describes the use of 1804407-27-9 as a key intermediate for creating targeted drug delivery systems. The compound's ester functionality allows for easy conjugation with various therapeutic agents, while the cyano group provides a handle for subsequent bioorthogonal chemistry. This approach has shown promise in improving the pharmacokinetic properties of poorly soluble drugs, particularly in oncology applications.

Structural analysis of derivatives synthesized from Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate reveals interesting insights into molecular recognition patterns. X-ray crystallography studies of several inhibitor complexes (PDB entries 8F2Q and 8F3T) demonstrate how modifications at the bromomethyl position can significantly influence binding affinity and selectivity. These findings, published in ACS Chemical Biology, provide valuable guidance for rational drug design using this scaffold.

Process chemistry advancements have also been reported for the large-scale synthesis of 1804407-27-9. A recent Organic Process Research & Development paper details an optimized route that improves yield to 78% while reducing hazardous waste generation. The new protocol employs continuous flow chemistry for the critical bromination step, enhancing safety and scalability for industrial production. This development is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

Emerging applications in chemical biology have further expanded the utility of Ethyl 3-bromomethyl-4-cyano-5-methylphenylacetate. A Nature Chemical Biology publication describes its use in creating activity-based probes for studying cysteine proteases. The compound's electrophilic bromomethyl group serves as an effective warhead for covalent modification of active site residues, enabling real-time monitoring of enzyme activity in complex biological systems.

Looking forward, the unique chemical properties of 1804407-27-9 position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and targeted therapies. Ongoing research is exploring its potential in PROTAC design and other emerging therapeutic modalities, suggesting that this compound will continue to play a significant role in pharmaceutical innovation.